Cas no 2034341-26-7 (N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide
• CAS No: 2034341-26-7
• MF: C₁₇H₁₃ClN₂O₃S
• MW: 360.814721822739
• CID: 6394621
• PubChem ID: 119101969
• Update Time: 2025-07-17

N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide
• N1-(2-chlorophenyl)-N2-((5-(thiophen-3-yl)furan-2-yl)methyl)oxalamide
• 2034341-26-7
• F6516-1447
• N'-(2-chlorophenyl)-N-[(5-thiophen-3-ylfuran-2-yl)methyl]oxamide
• AKOS026702396
• N'-(2-chlorophenyl)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}ethanediamide

• Inchi： 1S/C17H13ClN2O3S/c18-13-3-1-2-4-14(13)20-17(22)16(21)19-9-12-5-6-15(23-12)11-7-8-24-10-11/h1-8,10H,9H2,(H,19,21)(H,20,22)
• InChI Key： UEGYXTUGGVIBBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C(NCC1=CC=C(C2=CSC=C2)O1)=O)=O

Computed Properties

• Exact Mass: 360.0335411g/mol
• Monoisotopic Mass: 360.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.6Ų

Additional information on N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide

Comprehensive Overview of N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide (CAS No. 2034341-26-7)

The compound N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide (CAS No. 2034341-26-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a thiophene-furan hybrid scaffold and a chlorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive compounds, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide has surged due to their versatility in medicinal chemistry. The thiophene and furan rings in its structure are known for their electron-rich properties, which are critical in designing kinase inhibitors and GPCR-targeting drugs. This compound's CAS No. 2034341-26-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in the scientific community is the role of N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide in cancer research. Its structural features suggest potential interactions with tumor-associated proteins, making it a subject of ongoing preclinical investigations. Additionally, its chlorophenyl group may contribute to enhanced binding affinity, a hypothesis supported by computational modeling studies. These attributes align with the growing interest in targeted therapies and personalized medicine.

Beyond pharmaceuticals, CAS No. 2034341-26-7 has applications in material science. The thiophene-furan core is a key component in organic semiconductors and conductive polymers, which are pivotal for developing next-generation flexible electronics and solar cells. This dual utility underscores the compound's importance in both life sciences and renewable energy sectors, addressing global challenges like sustainable technology and healthcare innovation.

From a synthetic chemistry perspective, the preparation of N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide involves multi-step reactions, including amide coupling and heterocyclic ring formation. Researchers often optimize these protocols to improve yield and purity, as highlighted in recent peer-reviewed journals. The compound's CAS No. 2034341-26-7 is also indexed in chemical databases like PubChem and Reaxys, facilitating collaborative research and data sharing.

In summary, N'-(2-chlorophenyl)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}ethanediamide represents a convergence of chemistry, biology, and materials science. Its CAS No. 2034341-26-7 serves as a gateway to exploring its multifaceted applications, from drug development to advanced materials. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing some of the most pressing scientific and technological questions of our time.